Cas no 2137095-56-6 (tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate
• CAS No: 2137095-56-6
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5765937
• PubChem ID: 165778093
• Update Time: 2025-07-23

tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1163820
• 2137095-56-6
• tert-butyl N-[(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropyl]carbamate
• tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate

• Inchi： 1S/C15H20BrNO3/c1-10-9-11(5-6-12(10)16)13(7-8-18)17-14(19)20-15(2,3)4/h5-6,8-9,13H,7H2,1-4H3,(H,17,19)/t13-/m0/s1
• InChI Key： LVPKDOMWAVYLOT-ZDUSSCGKSA-N
• SMILES： BrC1C=CC(=CC=1C)[C@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137095-56-6 and Product Name: tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate

The compound with the CAS number 2137095-56-6 and the product name tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of specific functional groups, such as the tert-butyl carbamate moiety and the (1S)-configuration, underscores its synthetic significance and structural uniqueness.

In recent years, there has been a growing interest in the development of chiral intermediates that exhibit high enantioselectivity and improved pharmacological profiles. The (1S)-configuration of the compound is particularly noteworthy, as it aligns with the growing trend in pharmaceutical research to utilize enantiomerically pure compounds to enhance therapeutic efficacy while minimizing adverse effects. This configuration is often achieved through asymmetric synthesis, a process that requires meticulous control over reaction conditions and catalyst systems.

The 4-bromo-3-methylphenyl substituent in the molecular framework of this compound contributes to its unique electronic properties and reactivity. This aromatic ring system is a common motif in many bioactive molecules, where it serves as an anchor for further functionalization or as a key interaction point with biological targets. The bromine atom, in particular, introduces a site for cross-coupling reactions, which are widely employed in modern synthetic methodologies to construct complex molecular architectures.

The tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate itself has been studied for its potential role as an intermediate in the synthesis of more complex pharmacophores. The carbamate group, known for its stability under various reaction conditions, provides a versatile handle for further chemical transformations. This makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. Molecular modeling studies suggest that tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate exhibits favorable solubility and metabolic stability, characteristics that are crucial for drug candidates intended for oral administration. These predictions are supported by experimental data from preliminary pharmacokinetic studies, which indicate that the compound behaves as expected in vitro.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key challenges include maintaining stereochemical integrity during functional group transformations and minimizing side reactions that could compromise the desired product. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique combination of electronic and steric properties makes it a candidate for use in organic electronics and polymer chemistry. For instance, derivatives of this molecule have been explored as components in light-emitting diodes (LEDs) and organic photovoltaic cells due to their ability to absorb and emit light efficiently.

The regulatory landscape surrounding new chemical entities like tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing processes before approving a new drug or material for commercial use. Researchers must navigate these requirements carefully to ensure compliance while advancing their scientific goals.

Collaborative efforts between academic institutions and industry partners have accelerated the development of novel compounds like this one. Open innovation models allow researchers to share resources and expertise, leading to faster discovery cycles and more efficient translation of laboratory findings into practical applications. Such collaborations are essential for addressing complex challenges in modern chemistry.

Looking ahead, the continued exploration of chiral intermediates like tert-butyl N-(1S)-1-(4-bromo-3-methylphenyl)-3-oxopropylcarbamate holds great promise for the future of drug development. As our understanding of molecular interactions deepens, so too does our ability to design compounds with tailored biological activities. This compound exemplifies how strategic molecular design can lead to breakthroughs in medicine and beyond.